1-(2-Hydroxy-5-phenylphenyl)ethan-1-one
Overview
Description
“1-(2-Hydroxy-5-phenylphenyl)ethan-1-one” is a chemical compound with the CAS Number: 14031-80-2 . It has a molecular weight of 212.25 and is also known by the IUPAC Name 1- (4-hydroxy [1,1’-biphenyl]-3-yl)ethanone .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C14H12O2/c1-10(15)13-9-12(7-8-14(13)16)11-5-3-2-4-6-11/h2-9,16H,1H3 . This indicates the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a powder with a melting point of 56-59°C . It is stored at room temperature .Scientific Research Applications
Structural Analysis and Synthesis
1-(2-Hydroxy-5-phenylphenyl)ethan-1-one serves as a structural component in various chemical syntheses. For instance, it is utilized in the creation of heterocyclic compounds, as evidenced by the synthesis of (E)-1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one oxime. This process involves the reaction of similar compounds with hydroxylamine hydrochloride to yield new heterocycles (Abdel-Wahab et al., 2023).
Pharmacological Research
The compound's derivatives are explored for their potential pharmacological applications. For example, the synthesis and biological evaluation of 4-(4-Bromo-1-Hydroxy Naphthalen-2-Yl)-6-(4-Methoxy Phenyl)-5,6-Dihydropyrimidine-2(1h)-One involved a derivative of 1-(4- Bromo -1-hydroxynaphthalen-2-yl)-ethan-1-one. These compounds have shown promising antimicrobial activities in preliminary studies (Sherekar et al., 2021).
Chemical Characterization and Properties
Research into the chemical properties of compounds structurally related to this compound has been conducted. For instance, the study of phenol oxidation and the formation of benzofuran derivatives from 1-(2-hydroxyphenyl)-2-(4-hydroxyphenyl)ethanes offered insights into the oxidativereactions and product formation in similar chemical structures. This research highlighted the reactivity and transformation potential of compounds like this compound under specific conditions (Schofield et al., 1971).
Material Science and Engineering
In the field of materials science, derivatives of this compound have been investigated for their utility in developing new materials. For instance, the synthesis of liquid crystalline polyethers based on 1-(4-hydroxyphenyl)-2-(2-r-4-hydroxyphenyl) ethane with various substituent groups provided insights into the phase transition temperatures and thermodynamic parameters of these materials. This research contributes to the understanding of how the structural variations of compounds similar to this compound can influence material properties (Percec & Zuber, 1992).
Molecular Docking and ADMET Studies
Furthermore, molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have been conducted using compounds structurally related to this compound. These studies are crucial for predicting the binding efficiency of compounds with biological targets and understanding their pharmacokinetic and pharmacodynamic profiles. For instance, the docking studies of Ethanone, 1-(2-hydroxy-5-methyl phenyl), indicated its potential anti-microbial properties and compatibility with Lipinski’s rule, providing valuable insights for drug development (Satya et al., 2022)
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 , which indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
IUPAC Name |
1-(2-hydroxy-5-phenylphenyl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2/c1-10(15)13-9-12(7-8-14(13)16)11-5-3-2-4-6-11/h2-9,16H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJPXBWSJJVPTTJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)C2=CC=CC=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14031-80-2 | |
Record name | 1-(2-hydroxy-5-phenylphenyl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.